methyl 4-[2-(2-{benzyl[(4-methylphenyl)sulfonyl]amino}benzoyl)carbonohydrazonoyl]benzoate

• IUPAC Name: methyl 4-[(E)-[[2-[benzyl-(4-methylphenyl)sulfonylamino]benzoyl]hydrazinylidene]methyl]benzoate
• InChI: InChI=1S/C30H27N3O5S/c1-22-12-18-26(19-13-22)39(36,37)33(21-24-8-4-3-5-9-24)28-11-7-6-10-27(28)29(34)32-31-20-23-14-16-25(17-15-23)30(35)38-2/h3-20H,21H2,1-2H3,(H,32,34)/b31-20+
• InChI Key: AXWVCQUFQINVIZ-AJBULDERSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC2=CC=CC=C2)C3=CC=CC=C3C(=O)NN=CC4=CC=C(C=C4)C(=O)OC
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC2=CC=CC=C2)C3=CC=CC=C3C(=O)N/N=C/C4=CC=C(C=C4)C(=O)OC
• Molecular Formula: C30H27N3O5S
• Molecular Weight: 541.6 g/mol

Description

Synthesis Analysis

The synthesis of complex organosulfur compounds often involves multi-step reactions, starting from basic aromatic or aliphatic precursors. Techniques like diazotization, Sandmeyer reaction, esterification, and sulfonation are common. For instance, a related compound, Methyl 2-methoxy-5-aminosulfonyl benzoate, was synthesized from salicylic acid through etherification, sulfonyl chloride, amine, and esterification steps, achieving an improved yield and efficiency after optimizing reaction conditions (Xu et al., 2018).

Molecular Structure Analysis

The molecular structure of organosulfur compounds is often determined through spectroscopic methods and X-ray crystallography, which provide insights into their geometrical conformation, electronic structure, and intramolecular interactions. For example, analysis of similar compounds through single-crystal X-ray diffraction has unveiled details about their non-planar molecular structures, stabilized by resonance-assisted intramolecular hydrogen bonds (Wolf, 2001).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied for drugs or bioactive compounds. Without specific studies or data, it’s not possible to provide a mechanism of action for this compound.

Safety and Hazards

Without specific data, it’s difficult to provide detailed safety and hazard information. As with any chemical, appropriate safety precautions should be taken when handling and storing the compound.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include exploring its reactivity, stability, and interactions with other compounds or biological systems.